Cas no 2287271-58-1 (2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid)

• Product Name: 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• CAS No: 2287271-58-1
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 6085397
• PubChem ID: 137945735
• Update Time: 2025-10-29

2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761292
• 2287271-58-1
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(3-methylbutyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid

• Inchi： 1S/C17H29NO4/c1-11(2)6-7-16-8-17(9-16,10-16)12(13(19)20)18-14(21)22-15(3,4)5/h11-12H,6-10H2,1-5H3,(H,18,21)(H,19,20)
• InChI Key： SYHBBBWPXQCJJI-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(CCC(C)C)(C1)C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid

Introduction to 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic Acid (CAS No. 2287271-58-1)

2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid (CAS No. 2287271-58-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids with a unique bicyclic structure that confers it distinct chemical and biological properties.

The molecular structure of 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid is characterized by a central bicyclo[1.1.1]pentane core, which is a highly rigid and stable framework. This core is substituted with a 3-methylbutyl group and an N-(tert-butoxycarbonyl)amino group, making it a versatile platform for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound in various therapeutic applications. One notable area of research is its role as a modulator of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, including signal transduction, gene expression, and cell cycle regulation. The unique structure of 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid allows it to selectively bind to specific protein interfaces, thereby disrupting or enhancing PPIs in a controlled manner.

In the context of drug discovery, the ability to modulate PPIs is highly valuable for developing new therapeutic agents. For instance, researchers have explored the use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where aberrant PPIs play a significant role in disease progression. Preliminary studies have shown that 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid can effectively inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease.

Beyond neurodegenerative diseases, this compound has also shown promise in cancer research. Cancer cells often rely on specific PPIs for survival and proliferation. By targeting these interactions, 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid can potentially disrupt the signaling pathways that drive tumor growth and metastasis. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy.

The pharmacokinetic properties of 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid are another area of active investigation. Its unique structure suggests that it may have favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its potential as an oral therapeutic agent. Preliminary data indicate that it has good oral bioavailability and a favorable safety profile in animal models.

In addition to its therapeutic potential, 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid has also been studied for its use as a tool compound in chemical biology research. Its ability to selectively modulate PPIs makes it an invaluable tool for probing the functional roles of specific protein interactions in cellular processes and disease models.

The synthesis of 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid has been optimized using modern synthetic methods, ensuring high yields and purity levels suitable for both research and potential clinical applications. The synthetic route involves several key steps, including the formation of the bicyclic core, functionalization with the 3-methylbutyl group, and protection/deprotection strategies for the amino group.

In conclusion, 2-[3-(3-Methylbutyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid (CAS No. 2287271-58-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for further development as a therapeutic agent or as a tool compound in chemical biology studies.